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Compound of Interest

Compound Name: Xylylcarb

Cat. No.: B1683432 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Xylylcarb, a carbamate insecticide. The procedures outlined below are intended for

researchers, scientists, and drug development professionals working in a laboratory setting.

Adherence to these guidelines is critical for ensuring personal safety and environmental

protection.

Immediate Safety and Hazard Information
Xylylcarb is a neurotoxic compound that functions as an acetylcholinesterase inhibitor.[1] It

presents significant health and environmental hazards.

Human Health Hazards: Xylylcarb is harmful if swallowed or inhaled and is suspected of

causing cancer and damaging fertility.[2][3] Acute exposure can lead to a cholinergic crisis,

with symptoms including nausea, vomiting, salivation, sweating, and, in severe cases,

convulsions and respiratory muscle failure.[1] It may also cause allergic skin reactions and

serious eye irritation.[4]

Environmental Hazards: This chemical is classified as very toxic to aquatic life, with long-

lasting effects.[1][2][4] It can be lethal to fish, birds, insects, and plants, posing a significant

risk to ecosystems.[4]

Due to these hazards, Xylylcarb and any materials contaminated with it must be treated as

hazardous waste. Do not dispose of Xylylcarb down the drain or in regular trash.[3][5]

Xylylcarb Properties and Classifications
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The following table summarizes key quantitative data and classifications for Xylylcarb.

Property Value Reference

Molecular Formula C₁₀H₁₃NO₂ [1]

Molecular Weight 179.22 g/mol [1]

Appearance White solid [1]

GHS Hazard Statements

H302: Harmful if

swallowedH332: Harmful if

inhaledH351: Suspected of

causing cancerH400: Very

toxic to aquatic lifeH410: Very

toxic to aquatic life with long

lasting effects

[1][3]

Hazard Classes

Acute Toxicity (Oral,

Inhalation), Carcinogenicity,

Aquatic Hazard (Acute and

Chronic)

[1][2][3]

Step-by-Step Disposal Protocol
This protocol details the standard operating procedure for the safe collection and disposal of

Xylylcarb waste in a laboratory environment.

Step 1: Personal Protective Equipment (PPE) and
Preparation
Before handling Xylylcarb waste, ensure all appropriate safety measures are in place.

Consult Safety Data Sheet (SDS): Always review the most current SDS for Xylylcarb before

beginning work.[3]

Work Area: Conduct all waste handling procedures inside a certified chemical fume hood to

avoid inhalation of dust or aerosols.[3]
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Required PPE: At a minimum, wear the following:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles and a face shield

A properly fitted lab coat

Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily accessible.

Step 2: Segregation and Collection of Waste
Proper segregation is crucial to prevent accidental chemical reactions and ensure compliant

disposal.

Designated Waste Container: Use a dedicated, clearly labeled hazardous waste container

for all Xylylcarb waste. The container must be made of a compatible material and have a

secure, tight-fitting lid.

Labeling: Label the waste container with "Hazardous Waste," the full chemical name

"Xylylcarb," and the associated hazard pictograms (e.g., Health Hazard, Environmental

Hazard).

Waste Types:

Solid Waste: Collect excess or expired solid Xylylcarb, contaminated lab supplies (e.g.,

weigh boats, contaminated gloves, bench paper), and place them directly into the

designated solid waste container.

Liquid Waste: For solutions containing Xylylcarb, use a designated liquid hazardous

waste container. Do not mix with other incompatible waste streams.

Step 3: Decontamination of Empty Containers
Empty Xylylcarb containers are considered hazardous waste until properly decontaminated.[6]

The standard procedure is triple rinsing.[6][7]
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First Rinse: Add a suitable solvent (e.g., ethanol or acetone, check for compatibility) to the

empty container until it is about 20-25% full. Secure the cap and shake vigorously for 30

seconds.[6] Pour the solvent rinsate into a designated hazardous liquid waste container.

Second and Third Rinses: Repeat the rinsing step two more times, collecting the rinsate in

the same hazardous waste container.[6]

Container Disposal: After triple rinsing and allowing the container to air dry in a fume hood,

puncture it or otherwise render it unusable to prevent reuse.[7] It can then typically be

disposed of with other decontaminated lab glass or plastic, but confirm this with your

institution's Environmental Health & Safety (EHS) office.

Step 4: Storage and Final Disposal
Temporary Storage: Keep the sealed hazardous waste container in a designated, secure

satellite accumulation area. This area should be well-ventilated and away from incompatible

materials.[2]

Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the

hazardous waste. Do not attempt to transport hazardous waste in a personal vehicle.[5]

Professional hazardous waste disposal services will ensure the material is transported and

disposed of in accordance with all local, state, and federal regulations.[5][8]

Experimental Protocols for Chemical Degradation
While the literature suggests that carbamates may be degraded via methods such as high-

temperature incineration or chemical hydrolysis, specific, validated experimental protocols for

the laboratory-scale degradation of Xylylcarb are not readily available in public safety

documents.[8] Methods involving hydrolysis and oxidation are noted as possibilities but require

further study to be considered practical and safe for general use.[8]

Therefore, chemical degradation should not be attempted. The established and required

procedure is to collect all Xylylcarb waste for disposal by a licensed professional hazardous

waste management company.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of Xylylcarb waste

in a laboratory setting.

1. Preparation & Safety

2. Waste Handling & Segregation 3. Container Decontamination

4. Final Disposal

Consult SDS for Xylylcarb

Wear Full PPE:
- Gloves

- Goggles & Face Shield
- Lab Coat

Work in Chemical Fume Hood

Is waste solid or liquid?

Collect in Labeled
SOLID Hazardous
Waste Container

Solid

Collect in Labeled
LIQUID Hazardous
Waste Container

Liquid

Store Sealed Waste Container
in Satellite Accumulation Area

Triple Rinse Empty Container
with appropriate solvent

Collect Rinsate into
LIQUID Hazardous Waste

Puncture & Dispose of
Dry, Rinsed Container

Contact Institutional EHS
for Professional Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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